Cas no 130291-18-8 (8-chloro-3-(trifluoromethyl)-1,5-naphthyridine)

• Product Name: 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine
• CAS No: 130291-18-8
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• MDL: MFCD28501820
• CID: 4582434
• PubChem ID: 14712367
• Update Time: 2025-07-18

8-chloro-3-(trifluoromethyl)-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine, 8-chloro-3-(trifluoromethyl)-
• 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine

• MDL： MFCD28501820
• Inchi： 1S/C9H4ClF3N2/c10-6-1-2-14-7-3-5(9(11,12)13)4-15-8(6)7/h1-4H
• InChI Key： LLDGSGWJLWSYFC-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=CC=2Cl)C=C(C(F)(F)F)C=1

Additional information on 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine

Introduction to 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine (CAS No. 130291-18-8)

8-chloro-3-(trifluoromethyl)-1,5-naphthyridine, with the chemical formula C₈H₃ClF₃N₂, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the naphthyridine class, a nitrogen-containing heterocycle that exhibits a broad spectrum of biological activities. The presence of both chloro and trifluoromethyl substituents enhances its pharmacological potential, making it a valuable scaffold for drug discovery.

The CAS No. 130291-18-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. The combination of chloro and trifluoromethyl groups in 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine imparts unique electronic and steric properties, which are critical for modulating its interactions with biological targets. These features have been exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine has been extensively studied for its potential applications in medicinal chemistry. Its structural framework allows for modifications at multiple positions, enabling the synthesis of a diverse library of derivatives. These derivatives have shown promise in preclinical studies as inhibitors of kinases, transcription factors, and other enzymes involved in cancer progression.

One of the most compelling aspects of 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine is its role as a key intermediate in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop novel agents that selectively target Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways. Inhibitors derived from 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine have demonstrated efficacy in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL) and Waldenström's macroglobulinemia.

Moreover, the trifluoromethyl group in 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine contributes to increased metabolic stability and lipophilicity, which are desirable properties for drug candidates. This feature has been leveraged to enhance the bioavailability and pharmacokinetic profiles of several lead compounds. Recent studies have also highlighted its potential in developing antiviral agents, where modifications at the naphthyridine core have led to compounds with improved efficacy against RNA viruses.

The agrochemical sector has not been left behind in exploring the applications of 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine. Derivatives of this compound have shown activity against various pests and pathogens, making them promising candidates for next-generation pesticides. The chloro substituent enhances binding affinity to biological targets in pests, while the trifluoromethyl group contributes to environmental stability.

From a synthetic chemistry perspective, 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine serves as a versatile building block for constructing more complex molecules. Its reactivity allows for nucleophilic substitution reactions at both the chloro and trifluoromethyl positions, enabling the introduction of diverse functional groups. This flexibility has been instrumental in generating novel scaffolds with tailored biological activities.

In conclusion, 8-chloro-3-(trifluoromethyl)-1,5-naphthyridine (CAS No. 130291-18-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features have led to its widespread use as an intermediate in drug discovery programs targeting various diseases. As research continues to uncover new biological activities and synthetic applications, this compound is poised to remain a cornerstone in medicinal chemistry innovation.